Cas no 1773-37-1 (Carbasulam)

Carbasulam is a selective herbicide belonging to the sulfonamide class, primarily used for pre-emergence and early post-emergence control of broadleaf weeds in cereal crops. Its mode of action involves inhibition of acetolactate synthase (ALS), a key enzyme in branched-chain amino acid biosynthesis, leading to disrupted plant growth. Carbasulam exhibits high efficacy against resistant weed populations due to its unique chemical structure, which minimizes cross-resistance risks. It is characterized by low application rates, favorable environmental persistence, and compatibility with integrated weed management systems. The compound demonstrates selectivity in crops like wheat and barley, ensuring crop safety while providing reliable weed control under diverse agronomic conditions.
Carbasulam structure
Carbasulam structure
Product Name:Carbasulam
CAS No:1773-37-1
MF:C10H12N2O6S
MW:288.277081489563
CID:156587
PubChem ID:15679
Update Time:2025-06-09

Carbasulam Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,[[4-[(methoxycarbonyl)amino]phenyl]sulfonyl]-, methyl ester (9CI)
    • methyl N-[4-(methoxycarbonylamino)phenyl]sulfonylcarbamate
    • methyl ({4-[(methoxycarbonyl)amino]phenyl}sulfonyl)carbamate
    • methyl 4-(methoxycarbonylsulphamoyl)carbanilate
    • METHYL P-METHOXYCARBONYLAMINOBENZENESULFONYLCARBAMATE
    • METHYL (4-(METHOXYCARBONYLAMINO)BENZENE)SULFONYLCARBAMATE
    • Q27256701
    • Caswell No. 573I
    • Carbasulam [ISO]
    • CARBAMIC ACID, N-((4-((METHOXYCARBONYL)AMINO)PHENYL)SULFONYL)-, METHYL ESTER
    • Carbamic acid, ((4-((methoxycarbonyl)amino)phenyl)sulfonyl)-, methyl ester
    • METHYL 4-(METHOXYCARBONYLSULFAMOYL)CARBANILATE
    • Acetylasulam
    • NS00127342
    • 37T3H0AML4
    • UNII-37T3H0AML4
    • CARBAMIC ACID, (P-PHENYLENESULFONYL)DI-, DIMETHYL ESTER
    • Carbasulam
    • 1773-37-1
    • SCHEMBL135654
    • METHYL N-((4-((METHOXYCARBONYL)AMINO)PHENYL)SULFONYL)CARBAMATE
    • DTXSID2041755
    • CARBANILIC ACID, P-(CARBOXYSULFAMOYL)-, DIMETHYL ESTER
    • M AND B-9555
    • EPA Pesticide Chemical Code 573800
    • Inchi： 1S/C10H12N2O6S/c1-17-9(13)11-7-3-5-8(6-4-7)19(15,16)12-10(14)18-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
    • InChI Key： ZTFLDKYLDUZSMN-UHFFFAOYSA-N
    • SMILES： S(C1C=CC(=CC=1)NC(=O)OC)(NC(=O)OC)(=O)=O

Computed Properties

  • Exact Mass: 288.04166
  • Monoisotopic Mass: 288.04160728g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 422
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 110.8

Carbasulam Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
C183330-1mg
Carbasulam
 1773-37-1
1mg
 $ 190.00 2023-04-18
TRC
C183330-10mg
Carbasulam
 1773-37-1
10mg
 $ 1499.00 2023-04-18

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